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Compound of Interest

Compound Name: CL097 hydrochloride

Cat. No.: B10831230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and use of CL097
hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). CL097 is a potent agonist for

Toll-like receptor 7 (TLR7) and Toll-like receptor 8 (TLR8), making it a valuable tool for

immunology research and drug development.[1][2][3][4]

Physicochemical and Biological Properties
CL097 hydrochloride is an imidazoquinoline compound that activates endosomal TLR7 and

TLR8, which are crucial pattern recognition receptors in the innate immune system.[1] This

activation triggers downstream signaling cascades, leading to the activation of transcription

factors such as NF-κB and IRF, and subsequent production of pro-inflammatory cytokines.[1][4]
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Property Value Source

Molecular Formula C₁₃H₁₄N₄O • HCl [1]

Molecular Weight 278.74 g/mol [1][2][5]

Appearance Yellow lyophilized powder [1]

Solubility in DMSO
≥10 mM. Can be prepared at 2

mg/mL with warming.
[5][6]

Working Concentration

50 ng/mL - 3 µg/mL for human

TLR7; 0.3 - 3 µg/mL for human

TLR8 and mouse TLR7.

[1]

Storage (Powder) 2 years at -20°C. [2]

Storage (DMSO Stock)
2 weeks at 4°C; 1 month at

-20°C; 6 months at -80°C.
[2][7][8]

Experimental Protocol: Preparation of a 10 mM
CL097 Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CL097 hydrochloride in

DMSO.

Materials
CL097 hydrochloride (powder form)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure
Pre-use Preparation: Before opening the vial, allow the CL097 hydrochloride powder to

equilibrate to room temperature for at least one hour.[2]

Weighing: Using a calibrated analytical balance, accurately weigh out the desired amount of

CL097 hydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 2.79 mg of the compound (Calculation: 278.74 g/mol * 0.010 mol/L * 0.001 L =

0.0027874 g = 2.79 mg).

Dissolution: Add the appropriate volume of sterile DMSO to the weighed powder. For the

example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If precipitation occurs, gentle warming and/or sonication can be used to aid

dissolution.[3][8]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, tightly sealed vials.[2][8]

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2]

[7][8] For short-term use, the solution can be stored at 4°C for up to two weeks.[2]

Preparation of Working Solutions
To prepare a working solution, dilute the 10 mM stock solution in the appropriate cell culture

medium or buffer to the desired final concentration. For example, to prepare 1 mL of a 1 µg/mL

working solution:

First, calculate the molarity of a 1 µg/mL solution: (1 µg/mL) / (278.74 µg/µmol) = 0.003587

µmol/mL = 3.59 µM.

Then, use the dilution formula (M1V1 = M2V2): (10,000 µM) * V1 = (3.59 µM) * (1000 µL).

V1 = (3.59 * 1000) / 10000 = 0.359 µL.

Therefore, add 0.36 µL of the 10 mM stock solution to 999.64 µL of culture medium.
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Signaling Pathway and Experimental Workflow
CL097 hydrochloride functions as an agonist for TLR7 and TLR8, which are located in the

endosomes of immune cells such as plasmacytoid dendritic cells and myeloid cells.[1] Upon

binding, these receptors dimerize and recruit adaptor proteins, initiating a signaling cascade

that leads to the activation of key transcription factors and the subsequent expression of

various immune-related genes.
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Caption: CL097 activates TLR7/8 in the endosome, leading to the activation of downstream

signaling pathways.

Experimental Workflow for Stock Solution
Preparationdot

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10831230?utm_src=pdf-body
https://www.invivogen.com/cl097
https://www.benchchem.com/product/b10831230?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Equilibrate CL097 Powder
to Room Temperature

Weigh CL097 Powder

Add Sterile DMSO

Vortex to Dissolve
(Warm/Sonicate if needed)

Aliquot into Single-Use Vials

Store at -20°C or -80°C

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10831230?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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